4-acetyl-3-(4-methoxyphenyl)-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene

• IUPAC Name: 1-[3-(4-methoxyphenyl)-1,4,5-triazatricyclo[5.2.2.02,6]undec-5-en-4-yl]ethanone
• InChI: InChI=1S/C17H21N3O2/c1-11(21)20-16(13-3-5-14(22-2)6-4-13)17-15(18-20)12-7-9-19(17)10-8-12/h3-6,12,16-17H,7-10H2,1-2H3
• InChI Key: BDLJTLHXWZKVLX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(C2C(=N1)C3CCN2CC3)C4=CC=C(C=C4)OC
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

4-acetyl-3-(4-methoxyphenyl)-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 4-acetyl-3-(4-methoxyphenyl)-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene is not fully understood. However, studies have suggested that this compound may induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of certain enzymes and disrupting the cell cycle.
Biochemical and Physiological Effects:
Studies have shown that 4-acetyl-3-(4-methoxyphenyl)-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene has both biochemical and physiological effects. Biochemically, this compound has been shown to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells. Physiologically, this compound has been shown to induce apoptosis in cancer cells and may have potential applications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-acetyl-3-(4-methoxyphenyl)-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene in lab experiments is its potential as a new anticancer drug. However, there are also limitations to using this compound in lab experiments. One limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize the use of this compound in experiments. Additionally, more research is needed to determine the safety and efficacy of this compound in human trials.

Future Directions

There are many potential future directions for research on 4-acetyl-3-(4-methoxyphenyl)-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene. One area of research could be to further investigate the mechanism of action of this compound and how it induces apoptosis in cancer cells. Another area of research could be to optimize the use of this compound in lab experiments and determine its safety and efficacy in human trials. Additionally, this compound could be further explored for its potential applications in other scientific research fields such as drug discovery and development.
In conclusion, 4-acetyl-3-(4-methoxyphenyl)-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene is a chemical compound with potential applications in scientific research, particularly in the development of new anticancer drugs. While more research is needed to fully understand the mechanism of action and optimize the use of this compound in lab experiments, there are many potential future directions for research on this compound.

Scientific Research Applications

4-acetyl-3-(4-methoxyphenyl)-1,4,5-triazatricyclo[5.2.2.0~2,6~]undec-5-ene has been studied for its potential applications in various scientific research fields. One of the most promising areas of research is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has cytotoxic effects on cancer cells and may be a potential candidate for the development of new anticancer drugs.